Cas no 616202-81-4 (1H-3-Benzazepine, 8-chloro-2,3,4,5-tetrahydro-1-methyl-, (1S)-)

• Product Name: 1H-3-Benzazepine, 8-chloro-2,3,4,5-tetrahydro-1-methyl-, (1S)-
• CAS No: 616202-81-4
• MF: C₁₁H₁₄ClN
• MW: 195.688561916351
• CID: 472637
• PubChem ID: 23652278
• Update Time: 2025-04-19

1H-3-Benzazepine, 8-chloro-2,3,4,5-tetrahydro-1-methyl-, (1S)- Chemical and Physical Properties

Names and Identifiers

• 1H-3-Benzazepine, 8-chloro-2,3,4,5-tetrahydro-1-methyl-, (1S)-
• (S)-8-Chloro-1-Methyl-2,3,4,5-Tetrahydro-1H-3-Benzazepine
• (5S)-7-chloro-5-methyl-2,3,4,5-tetrahydro-1H-3-benzazepine
• 1H-3-Benzazepine,8-chloro-2,3,4,5-tetrahydro-1-methyl-,(1S)
• SCHEMBL1094953
• (1S)-8-Chloro-1-methyl-2,3,4,5-tetrahydro-1H-3-benzazepine
• (1S)-8-chloro-2,3,4,5-tetrahydro-1-methyl-1H-3-benzazepine
• (S)-8-Chloro-1-methyl-2,3,4,5-tetrahydro-1H-benzo[d]azepine
• BDBM50161647
• 616202-81-4
• SCHEMBL2695376
• CHEMBL178365
• XTTZERNUQAFMOF-MRVPVSSYSA-N
• (S)-8-chloro-1-methyl-2,3,4,5-tetraliydro-1H-3-benzazepine
• DTXSID40635335

• Inchi： 1S/C11H14ClN/c1-8-7-13-5-4-9-2-3-10(12)6-11(8)9/h2-3,6,8,13H,4-5,7H2,1H3/t8-/m1/s1
• InChI Key： XTTZERNUQAFMOF-MRVPVSSYSA-N
• SMILES： ClC1C=CC2CCNC[C@@H](C)C=2C=1

Computed Properties

• Exact Mass: 195.08162
• Monoisotopic Mass: 195.0814771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.075±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 288.1±40.0 ºC (760 Torr),
• Flash Point: 128.1±27.3 ºC,
• Solubility: Very slightly soluble (0.98 g/l) (25 º C),
• PSA: 12.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzazepines Benzazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzazepines